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The table below summarizes the key efficacy data from a Phase 2 clinical trial of Ozarelix in men with

hormone-dependent prostate cancer [1].

Peptide
Drug

Dosage Regimen
Testosterone
Suppression Level

Duration of
Suppression

Tumor Response
(PSA reduction)

Ozarelix 130 mg per cycle,

intramuscularly

Suppression to

castration levels (<
0.5 ng/mL) [1]

Remained

suppressed until at
least day 85 [1]

97% of patients

(achieved ≥50%
PSA reduction) [1]

GnRH Antagonists vs. Agonists Mechanism

Ozarelix is a fourth-generation Gonadotropin-Releasing Hormone (GnRH) antagonist [2] [1]. The

following diagram illustrates the key mechanistic difference between GnRH antagonists and the older GnRH

agonists, which explains the clinical benefit of avoiding a "testosterone flare."

Experimental Protocol from Clinical Trial

The data in the table was generated by the following clinical trial design [1]:

Trial Design: Open-label Phase 2 trial.
Patient Group: Men with hormone-dependent prostate cancer.
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Intervention: Ozarelix was administered intramuscularly at 65, 100, or 130 mg doses, repeated for

3 cycles of 28 days.
Primary Endpoint: The most tolerable dosage that ensured continuous suppression of testosterone

to castration levels (< 0.5 ng/mL) over a three-month period.
Key Secondary Endpoint: Tumor response, measured by a ≥50% reduction in serum Prostate-
Specific Antigen (PSA) levels from baseline.

Interpretation and Context

Clinical Significance: Achieving and maintaining testosterone at castration levels is a primary goal of

androgen deprivation therapy (ADT) for advanced prostate cancer [3].
Advantage of Antagonists: The data suggests Ozarelix achieves suppression without an initial
testosterone surge, a drawback of GnRH agonists that can temporarily worsen disease symptoms
[3]. Another trial listed avoidance of this "testosterone surge" as a secondary outcome when

comparing Ozarelix to a GnRH agonist [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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